![molecular formula C19H25N5O3S B2619982 4-(N,N-dimethylsulfamoyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide CAS No. 1396867-65-4](/img/structure/B2619982.png)
4-(N,N-dimethylsulfamoyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(N,N-dimethylsulfamoyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide, also known as DSP-1181, is a novel drug candidate developed by Sumitomo Dainippon Pharma Co., Ltd. This compound has shown promising results in preclinical studies, indicating its potential as a therapeutic agent for various diseases.
Scientific Research Applications
HPK1 Inhibition
4-(dimethylsulfamoyl)-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzamide: has been identified as an inhibitor of HPK1 (hematopoietic progenitor kinase 1) . HPK1 plays a crucial role in immune regulation, and dysregulation of this kinase has been implicated in autoimmune diseases and cancer. By inhibiting HPK1, this compound may offer therapeutic benefits in treating HPK1-related disorders, including certain cancers.
Metal-Organic Frameworks (MOFs)
While not directly related to biological applications, it’s worth noting that pyrazine-based compounds like 4-(dimethylsulfamoyl)-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}benzamide have been explored in materials science. For instance:
- Zn2(TCPP)(DPB) , two highly porous metal-organic framework isomers based on pyrazine, were synthesized using different solvents and acid species . These MOFs exhibit interesting topologies and could find applications in gas storage, catalysis, and separation processes.
Antileishmanial Efficacy
Although not directly related to the compound , the synthesis of uniquely functionalized 2,3-dihydro-1H-pyrrolo [3,4-b]quinolin-1-one derivatives (which involves pyrazine) was reported for antileishmanial efficacy against visceral leishmaniasis (VL) . While this specific compound differs, it highlights the potential of pyrazine-based structures in drug development.
properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O3S/c1-23(2)28(26,27)17-5-3-16(4-6-17)19(25)22-13-15-7-11-24(12-8-15)18-14-20-9-10-21-18/h3-6,9-10,14-15H,7-8,11-13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZUHDTGKFSRQNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(N,N-dimethylsulfamoyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.